Cas no 1807381-58-3 (4-Methyl-3-(2-oxopropyl)cinnamic acid)

• Product Name: 4-Methyl-3-(2-oxopropyl)cinnamic acid
• CAS No: 1807381-58-3
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5005934
• Update Time: 2025-10-18

4-Methyl-3-(2-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(2-oxopropyl)cinnamic acid

• Inchi： 1S/C13H14O3/c1-9-3-4-11(5-6-13(15)16)8-12(9)7-10(2)14/h3-6,8H,7H2,1-2H3,(H,15,16)/b6-5+
• InChI Key： LQEGEFQBSBBWOH-AATRIKPKSA-N
• SMILES： O=C(C)CC1C=C(/C=C/C(=O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4

Additional information on 4-Methyl-3-(2-oxopropyl)cinnamic acid

Introduction to 4-Methyl-3-(2-oxopropyl)cinnamic acid (CAS No. 1807381-58-3)

4-Methyl-3-(2-oxopropyl)cinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807381-58-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cinnamic acid derivatives, which are widely studied for their pharmacological significance. The presence of a methyl group at the fourth position and an acetoxypropyl side chain at the third position introduces specific functional characteristics that make this molecule of interest for further investigation.

The molecular structure of 4-Methyl-3-(2-oxopropyl)cinnamic acid consists of a phenyl ring substituted with a carboxylic acid group at the second position, a methyl group at the fourth position, and an acetoxypropyl group at the third position. This arrangement contributes to its reactivity and potential interactions with biological targets. The compound’s solubility, stability, and metabolic pathways are critical factors that determine its suitability for various applications, particularly in drug development and biochemical research.

In recent years, there has been growing interest in cinnamic acid derivatives due to their demonstrated efficacy in multiple therapeutic areas. Studies have shown that compounds within this family exhibit anti-inflammatory, antioxidant, and antimicrobial properties. Specifically, 4-Methyl-3-(2-oxopropyl)cinnamic acid has been investigated for its potential role in modulating enzymatic activities and signaling pathways associated with diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. Its structural similarity to naturally occurring compounds like ferulic acid and caffeic acid suggests that it may share some of their beneficial biological effects.

One of the most compelling aspects of 4-Methyl-3-(2-oxopropyl)cinnamic acid is its potential as a lead compound for drug discovery. Researchers have utilized computational modeling and high-throughput screening techniques to identify its binding affinity to various protein targets. Preliminary findings indicate that this compound may interact with enzymes involved in cell proliferation and apoptosis, making it a promising candidate for further development into an anticancer agent. Additionally, its ability to cross cell membranes efficiently enhances its potential as a bioavailable therapeutic molecule.

The synthesis of 4-Methyl-3-(2-oxopropyl)cinnamic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective synthesis, have been employed to optimize the production process. These techniques not only improve efficiency but also allow for the introduction of chiral centers if needed, which is crucial for developing enantiomerically pure drugs with enhanced pharmacological profiles.

From a biochemical perspective, 4-Methyl-3-(2-oxopropyl)cinnamic acid has been studied for its ability to influence cellular redox balance and inflammation. Oxidative stress and chronic inflammation are key pathological mechanisms underlying many chronic diseases, including cardiovascular disorders and diabetes. By modulating these processes, this compound may offer therapeutic benefits in preventing or treating such conditions. Furthermore, its interaction with polyphenol receptors has raised interest in exploring its potential synergistic effects when combined with other bioactive compounds.

The pharmacokinetic properties of 4-Methyl-3-(2-oxopropyl)cinnamic acid are also under scrutiny to better understand how it is metabolized and excreted by the body. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are essential for optimizing dosing regimens and minimizing potential side effects. Additionally, toxicological assessments have been conducted to evaluate its safety profile, ensuring that it meets regulatory standards before moving into clinical trials.

In conclusion,4-Methyl-3-(2-oxopropyl)cinnamic acid (CAS No. 1807381-58-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features combined with promising preclinical results make it a valuable candidate for further research and development. As scientists continue to uncover new applications for this compound,4-Methyl-3-(2-oxopropyl)cinnamic acid is poised to play a crucial role in addressing unmet medical needs across multiple therapeutic domains.